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Compound of Interest

Compound Name: [4-(2-Furyl)phenyllmethanol

Cat. No.: B101486

Welcome to your essential guide for the safe handling and use of [4-(2-
Furyl)phenyllmethanol (CAS No. 17920-85-3). This document provides immediate, actionable
safety protocols and logistical plans tailored for researchers, scientists, and professionals in
drug development. Our aim is to empower you with the knowledge to work safely and
effectively, ensuring both personal protection and the integrity of your research. This guide
moves beyond a simple checklist, delving into the rationale behind each recommendation to
build a culture of safety and confidence in your laboratory.

Understanding the Hazard Profile

[4-(2-Furyl)phenyl]lmethanol is a light brown to brown solid organic compound.[1] A thorough
understanding of its hazard profile is the foundation of safe handling. According to safety data
sheets, this compound presents several health hazards:

Harmful if swallowed, inhaled, or in contact with skin.[2][3]

Causes serious eye irritation.[1][2][3]

Causes skin irritation.[1][2][3]

May cause respiratory irritation.[1][2][3]

These classifications necessitate a stringent approach to exposure control. The primary routes
of exposure are inhalation of the powder, direct skin or eye contact, and accidental ingestion.[4]
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All procedures must be designed to minimize or eliminate these risks.

Core Directive: Personal Protective Equipment
(PPE)

The selection of appropriate PPE is your first and most critical line of defense. The following
ensemble is mandatory when handling [4-(2-Furyl)phenyllmethanol.

PPE Component Specification Rationale

Provides a chemical-resistant
barrier to prevent skin contact
) o and irritation.[5] Always inspect
Hand Protection Nitrile rubber gloves ] )
gloves for integrity before use
and wash hands thoroughly

after removal.

Essential for preventing eye
contact with dust particles or
] Chemical safety goggles or a splashes, which can cause
Eye & Face Protection , _ o
face shield serious irritation.[5][6]
Standard safety glasses are

insufficient.

Required when handling the
solid powder to prevent
inhalation of airborne particles

, _ NIOSH-approved N95 or P1 that can cause respiratory tract

Respiratory Protection o o
dust mask irritation.[6] All weighing and

transfers of the solid should be
performed in a ventilated

enclosure.

) Protects skin and personal
Body Protection Standard laboratory coat ) o
clothing from contamination.[6]

This multi-layered PPE strategy ensures comprehensive protection against all potential
exposure routes. Remember, PPE is only effective when used correctly and consistently.
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Operational Plan: A Step-by-Step Workflow for Safe
Handling

A systematic workflow is crucial for minimizing risk. The following diagram and procedural steps
outline the safe handling of [4-(2-Furyl)phenyllmethanol from receipt to disposal.
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Caption: Workflow for Safe Handling of [4-(2-Furyl)phenyllmethanol.
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Procedural Steps:

Preparation: Before handling the compound, ensure you are wearing the complete PPE
ensemble detailed in the table above.[6]

Engineering Controls: All manipulations involving the solid form of [4-(2-
Furyl)phenyllmethanol must be conducted in a certified chemical fume hood to control
airborne dust.[6] Verify the fume hood is functioning correctly before you begin.

Weighing and Transfer: Carefully weigh the required amount of the solid, minimizing the
generation of dust. Use a spatula for transfers and avoid pouring the powder.

Solution Preparation: When preparing solutions, always add the solvent to the solid to
prevent splashing and aerosolization.[6]

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated
area, preferably at 2-8°C.[1][5] Ensure it is stored away from incompatible materials such as
strong oxidizing agents, strong acids, and strong reducing agents.[5]

Decontamination: After handling, thoroughly decontaminate all surfaces and equipment with
an appropriate solvent.

Emergency Response & First Aid

Preparedness is key to mitigating the consequences of an accidental exposure.

o Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under
the eyelids. Remove contact lenses if present and easy to do. Seek immediate medical
attention.[5]

» Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes.
Remove contaminated clothing and wash it before reuse. If skin irritation persists, consult a
physician.[5]

 Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial
respiration. Get medical attention if symptoms occur.[3][5]
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 Ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a poison center or doctor if you feel unwell.[3][5]

Disposal Plan: Ensuring Environmental and
Regulatory Compliance

Proper disposal is a critical final step in the chemical handling workflow. All waste containing [4-
(2-Furyl)phenyllmethanol must be treated as hazardous chemical waste.

o Waste Segregation: Do not mix this waste with other waste streams. Collect all solid
residues and contaminated consumables (e.g., gloves, weigh boats, wipes) in a designated,
sealed container.[7]

o Liquid Waste: Collect any solutions containing the compound in a separate, compatible, and
clearly labeled waste container.[8] The container must have a tight-fitting cap and be kept
closed except when adding waste.[7][8]

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and list all
chemical constituents.[8]

» Disposal: Arrange for pickup and disposal through your institution's environmental health and
safety (EHS) office or a licensed hazardous waste disposal company.[5][9] Never pour
chemical waste down the drain.[8][10]

By adhering to these rigorous safety and handling protocols, you can confidently work with [4-
(2-Furyl)phenyllmethanol while ensuring your safety and the integrity of your scientific
endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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